1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine (BPP) is a chemical compound that belongs to the class of sulfonyl piperazine derivatives. It has been extensively studied for its potential use in the field of medicinal chemistry due to its unique pharmacological properties.
Mechanism of Action
1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine acts as a partial agonist at serotonin 5-HT1A and 5-HT7 receptors, and as an antagonist at dopamine D2 receptors. This results in the modulation of neurotransmitter release and the regulation of neuronal activity, leading to the observed pharmacological effects.
Biochemical and Physiological Effects:
1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been shown to improve cognitive function and memory retention. Additionally, 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine has been shown to have antipsychotic effects in animal models of schizophrenia.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine in lab experiments is its high affinity for serotonin and dopamine receptors, making it a useful tool for the study of these neurotransmitter systems. However, one limitation is that 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine is not very water-soluble, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for the study of 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine. One area of interest is the development of novel therapeutics for the treatment of depression, anxiety, and schizophrenia based on the pharmacological properties of 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine. Additionally, further research is needed to fully understand the mechanisms of action of 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine and its potential use in the treatment of other neurological disorders. Finally, the development of more water-soluble derivatives of 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine could improve its usefulness in experimental settings.
Synthesis Methods
1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine can be synthesized using a multi-step process that involves the reaction of 1-(4-bromo-3-propoxyphenyl)piperazine with p-toluenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with phenylmagnesium bromide to form 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine.
Scientific Research Applications
1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine has been extensively studied for its potential use in the treatment of various diseases such as depression, anxiety, and schizophrenia. It has been shown to have a high affinity for serotonin 5-HT1A and 5-HT7 receptors, as well as dopamine D2 receptors. These receptors are involved in the regulation of mood, cognition, and behavior, making 1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine a potential candidate for the development of novel therapeutics.
properties
IUPAC Name |
1-(4-bromo-3-propoxyphenyl)sulfonyl-4-phenylpiperazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23BrN2O3S/c1-2-14-25-19-15-17(8-9-18(19)20)26(23,24)22-12-10-21(11-13-22)16-6-4-3-5-7-16/h3-9,15H,2,10-14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZJVJVZCONFMNV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23BrN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Bromo-3-propoxybenzenesulfonyl)-4-phenylpiperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.